Cas no 1805616-79-8 (Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate
• CAS No: 1805616-79-8
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4890073
• Update Time: 2025-06-09

Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)6-4(13)2-3(12(15)16)5(11-6)7(9)10/h2,7,13H,1H3
• InChI Key： AKKRHXKWHHEVRQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(=O)OC)N=1)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate

Methyl 2-(Difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate (CAS No. 1805616-79-8): A Comprehensive Overview

Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate (CAS No. 1805616-79-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a difluoromethyl group, a hydroxy group, and a nitro group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate is composed of a pyridine ring with specific functional groups attached. The difluoromethyl group (CF₂H) is known for its ability to modulate the physicochemical properties of molecules, enhancing their metabolic stability and bioavailability. The hydroxy group (OH) and the nitro group (NO₂) further contribute to the compound's reactivity and potential biological activity.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. The difluoromethyl group has been shown to improve the antiviral efficacy of certain compounds by enhancing their ability to inhibit viral replication. Additionally, the presence of the hydroxy and nitro groups can influence the compound's interaction with specific biological targets, making it a promising candidate for further development.

In the realm of cancer research, Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate has shown potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells through mechanisms involving the modulation of key signaling pathways. The unique combination of functional groups in this molecule allows it to interact with multiple cellular targets, potentially leading to more effective and selective anticancer therapies.

Beyond its therapeutic applications, Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate is also of interest in the field of chemical biology. Researchers are exploring its use as a tool compound to study specific biological processes and pathways. The ability to modulate these processes through targeted chemical intervention can provide valuable insights into disease mechanisms and inform the development of new therapeutic strategies.

The synthesis of Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate involves several well-established chemical reactions. Key steps include the formation of the pyridine ring, the introduction of the difluoromethyl group, and the subsequent functionalization with hydroxy and nitro groups. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In conclusion, Methyl 2-(difluoromethyl)-5-hydroxy-3-nitropyridine-6-carboxylate (CAS No. 1805616-79-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. As research in this field continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.